(2E)-3-(2-Fluorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one
Overview
Description
(2E)-3-(2-Fluorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one, also known as FPTP, is a compound belonging to the class of organic compounds known as thiophenes. It is an important intermediate used in the synthesis of various organic compounds and pharmaceuticals. FPTP has been extensively studied due to its wide range of applications in both scientific research and industrial synthesis.
Scientific Research Applications
Synthesis and Structural Analysis
- The compound has been synthesized through base-catalyzed Claisen-Schmidt condensation reactions, with its structure characterized by various techniques like FT-IR, elemental analysis, and single-crystal X-ray diffraction (Salian et al., 2018). Similar methods are used for synthesizing related chalcone derivatives, providing insights into their crystal structures and molecular interactions (Praveena et al., 2019).
Material Science Applications
- A study demonstrated the potential of thiophene-based prop-2-enoates in promoting photoalignment of commercial nematic liquid crystals, highlighting the influence of fluoro-substituents and the terminal thiophene moiety on the photoalignment quality. This research indicates the compound's potential in liquid crystal display (LCD) technology (Hegde et al., 2013).
Crystallographic and Molecular Studies
- The molecular structure and crystallographic details of similar fluorophenyl thiophene compounds have been extensively studied, offering insights into their molecular arrangements and intermolecular interactions (Nagaraju et al., 2018).
Biological and Pharmacological Potential
- Chalcone derivatives, including those with thiophene and fluorophenyl groups, have been investigated for their antioxidant and antimicrobial activities, showing promising results compared to standard drugs (Gopi et al., 2016). Additionally, novel benzodiazepines derived from similar compounds have been synthesized and screened for various biological activities, indicating their potential in pharmaceutical research (Bhat et al., 2014).
Nonlinear Optical Material Research
- Research on novel organic nonlinear optical materials, including derivatives of the compound , has been conducted, highlighting their potential in applications like single crystal growth and photophysical property analysis (Shruthi et al., 2017).
properties
IUPAC Name |
(E)-3-(2-fluorophenyl)-1-thiophen-2-ylprop-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FOS/c14-11-5-2-1-4-10(11)7-8-12(15)13-6-3-9-16-13/h1-9H/b8-7+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVSAXQJFVLCILM-BQYQJAHWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=CC(=O)C2=CC=CS2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C/C(=O)C2=CC=CS2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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